Barnidipine hydrochloride

• IUPAC Name: 5-O-(1-benzylpyrrolidin-3-yl) 3-O-methyl 2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate;hydrochloride
• InChI: InChI=1S/C27H29N3O6.ClH/c1-17-23(26(31)35-3)25(20-10-7-11-21(14-20)30(33)34)24(18(2)28-17)27(32)36-22-12-13-29(16-22)15-19-8-5-4-6-9-19;/h4-11,14,22,25,28H,12-13,15-16H2,1-3H3;1H
• InChI Key: XEMPUKIZUCIZEY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(C(=C(N1)C)C(=O)OC2CCN(C2)CC3=CC=CC=C3)C4=CC(=CC=C4)[N+](=O)[O-])C(=O)OC.Cl
• Molecular Formula: C27H30ClN3O6
• Molecular Weight: 528.0 g/mol

Description

It is primarily used as an antihypertensive agent due to its ability to reduce peripheral vascular resistance through vasodilation . This compound selectively acts on calcium channels, making it effective in managing high blood pressure .

Scientific Research Applications

Barnidipine has a wide range of applications in scientific research:

Chemistry: It is used as a model compound to study calcium channel blockers and their interactions with calcium channels.

Biology: Barnidipine is used to investigate the physiological and pathological roles of calcium channels in various biological systems.

Medicine: It is extensively studied for its antihypertensive properties and potential therapeutic applications in cardiovascular diseases.

Industry: Barnidipine is used in the pharmaceutical industry for the development of antihypertensive drugs.

Mechanism of Action

Barnidipine exerts its effects by blocking L-type calcium channels in the vascular smooth muscle cells. This inhibition prevents calcium ions from entering the cells, leading to relaxation of the vascular smooth muscle and subsequent vasodilation . The reduction in peripheral vascular resistance results in a decrease in blood pressure . The molecular targets of Barnidipine are the L-type calcium channels, and the primary pathway involved is the calcium signaling pathway .

Safety and Hazards

Barnidipine hydrochloride is a dihydropyridine. It is recommended to avoid dust formation, breathing mist, gas or vapours, and contacting with skin and eye. Use of personal protective equipment, chemical impermeable gloves, and ensuring adequate ventilation is advised. All sources of ignition should be removed and personnel should be evacuated to safe areas.

Future Directions

Barnidipine hydrochloride is a long-acting novel calcium antagonist that belongs to the dihydropyridine (DHP) group of calcium channel blockers. It has shown equivalent antihypertensive efficacy to amlodipine and nitrendipine, but produced fewer class-specific side-effects. It also demonstrated clinical efficacy which is similar to that of atenolol, enalapril and hydrochlorothiazide. Future studies are needed to determine the clinical relevance.

Biochemical Analysis

Biochemical Properties

Barnidipine hydrochloride interacts with calcium channels of the smooth muscle cells in the vascular wall . It has a high affinity for these channels, which are crucial in regulating the contraction and relaxation of the smooth muscle cells .

Cellular Effects

This compound influences cell function by blocking calcium channels in the vascular smooth muscle cells . This blockade prevents calcium ions from entering these cells, inhibiting their contraction and thereby causing vasodilation . This results in a decrease in blood pressure, making this compound effective in the treatment of hypertension .

Molecular Mechanism

At the molecular level, this compound exerts its effects by binding to the alpha-1 subunit of L-type calcium channels . This binding inhibits the influx of calcium ions into the vascular smooth muscle cells, preventing their contraction .

Temporal Effects in Laboratory Settings

During the process development of this compound, four impurities were detected by high-performance liquid chromatography (HPLC) . The presence of these impurities can have a significant impact on the quality and safety of the drug product .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Barnidipine involves the reaction of 3-nitrobenzaldehyde with ethyl acetoacetate in the presence of ammonium acetate to form a dihydropyridine intermediate. This intermediate is then reacted with 1-benzyl-3-pyrrolidinol to yield Barnidipine .

Industrial Production Methods: Industrial production of Barnidipine typically follows the same synthetic route but on a larger scale. The reaction conditions are optimized to ensure high yield and purity. The final product is often purified using recrystallization techniques .

Types of Reactions:

Oxidation: Barnidipine can undergo oxidation reactions, particularly at the dihydropyridine ring, leading to the formation of pyridine derivatives.

Reduction: The nitro group in Barnidipine can be reduced to an amino group under appropriate conditions.

Substitution: The ester groups in Barnidipine can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as hydrogen gas with a palladium catalyst or sodium borohydride are used.

Substitution: Nucleophiles like amines or alcohols can be used under basic conditions.

Major Products:

Oxidation: Pyridine derivatives.

Reduction: Amino derivatives.

Substitution: Various substituted dihydropyridine derivatives.

Comparison with Similar Compounds

Barnidipine belongs to the dihydropyridine class of calcium channel blockers, which includes other compounds such as Amlodipine, Nifedipine, and Felodipine . Compared to these compounds, Barnidipine has a longer duration of action and a higher selectivity for vascular smooth muscle calcium channels . This makes it particularly effective in managing hypertension with fewer side effects .

Similar Compounds:

• Amlodipine
• Nifedipine
• Felodipine
• Isradipine
• Nicardipine